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Compound of Interest

Compound Name:
Ethyl 3-methoxy-4-

methylbenzoate

CAS No.: 86239-03-4

Cat. No.: B3359544

Get Quote

Executive Summary & Chemical Identity[1][2][3]
Ethyl 3-methoxy-4-methylbenzoate represents a sophisticated, high-value modifier in the

fragrance chemist's palette. Structurally positioned between the phenolic warmth of creosol

derivatives and the fruity lift of benzoate esters, this molecule offers a unique "bridging"

capability. It effectively links narcotic florals (Tuberose, Ylang-Ylang) with dark fruit accords

(Blackcurrant, Cherry) while providing a balsamic, powdery dry-down that standard ethyl

benzoate lacks.

This guide outlines the protocols for the evaluation, stabilization, and formulation of this

material, treating it as a novel research molecule requiring rigorous characterization.
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Property Value / Description Impact on Formulation

CAS Number 86239-03-4 Unique Identifier

Molecular Weight 194.23 g/mol
Moderate volatility (Heart-Base

Note)

LogP (Predicted) ~2.8 - 3.2 Good substantivity; Lipophilic

Vapor Pressure Low (< 0.01 mmHg @ 25°C)
Fixative properties; Low

distinct top note

Appearance Colorless to pale yellow liquid
Minimal impact on juice color

(unless oxidized)

Odor Profile
Sweet, Balsamic, Berry-like,

Spicy-Floral

Modifier for Tuberose, Cherry,

and Oriental bases

Solubility
Soluble in Ethanol, DPG, DEP,

IPM

Easy incorporation into

standard carriers

Formulation Logic: The "Bridge" Theory
The primary utility of Ethyl 3-methoxy-4-methylbenzoate lies in its ability to act as a structural

and olfactory bridge.

The "Berry" Facet: The ethyl ester moiety provides a lift similar to Ethyl Benzoate or Ethyl

Cinnamate, but the ring substitution pushes the profile towards "cooked fruit" or "jammy"

notes rather than fresh/solvent-like fruitiness.

The "Spicy/Balsamic" Facet: The 3-methoxy and 4-methyl substitution pattern mimics the

architecture of Isoeugenol and Methyl Diantilis, imparting a carnation-like spiciness without

the high sensitization risks of pure phenols.

Visualization: The Olfactory Bridge Concept
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Figure 1: The molecule acts as a harmonic bridge, smoothing the transition between sharp fruit

notes and heavy narcotic florals.

Experimental Protocols
Protocol A: Olfactory Evaluation & Dilution Analysis
Objective: To determine the optimal usage range and evaporation curve.

Materials:

Pure Ethyl 3-methoxy-4-methylbenzoate.

Solvent: Perfumer's Alcohol (SDA 40B) or DPG (Dipropylene Glycol).

Smelling Strips (Blotters).

Workflow:

Preparation: Prepare 10% and 1% solutions (w/w) in Ethanol.

Dipping: Dip blotters to a marked line (2cm). Label with time (T=0).

Evaluation Intervals:

T=0 (Top): Immediate assessment. Look for solvent harshness or immediate fruit lift.

T=15 min (Heart): The core character. Assess the "Spicy vs. Fruity" balance.
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T=6 hrs (Base): Fixative check. Is it powdery? Balsamic?

T=24 hrs (Dry Down): Tenacity check.

Data Logging: Record intensity (0-10 scale) and descriptors at each interval.

Expected Result:

Top: Mild, slightly solvent-like, sweet.

Heart: Rich berry, spicy carnation, creamy tuberose nuance.

Base: Balsamic, vanilla-like, powdery.

Protocol B: Accord Construction (The "Dark Tuberose"
Skeleton)
Objective: To demonstrate the "filling" effect of the molecule in a floral base.

Formulation Table:

Ingredient Role Control (Parts) Test (Parts)

Benzyl Acetate Floral Top (Jasmine) 200 200

Methyl Anthranilate Narcotic Heart 50 50

Indole (10% in DPG) Animalic Depth 10 10

Aldehyde C-18

(Coconut)
Creaminess 40 40

Ethyl 3-methoxy-4-

methylbenzoate
The Modifier 0 60

DPG (Solvent) Balance 700 640

TOTAL 1000 1000

Procedure:
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Blend the Control and Test accords separately.

Macerate for 48 hours at room temperature.

Triangle Test: Present three blotters (2 Controls, 1 Test) to a panel of 3 evaluators.

Question: "Which sample smells 'fuller' or 'more natural'?"

Why this works: The methoxy/methyl substitution mimics the natural complexity found in

Tuberose absolute that is often missing in synthetic reconstructions.

Protocol C: Stability & Accelerated Aging
Objective: To validate stability in ethanol and surfactant bases (e.g., shampoo).

Workflow Visualization:

Aging Conditions

Pure Material

Incorporation into Base
(Alcohol or Soap)

UV Exposure
(7 Days)

Oven 45°C
(4 Weeks)

Dark/Ambient
(Control)

Analysis:
1. Color Change (Delta E)

2. Odor Profile Shift
3. GC-MS (Hydrolysis Check)
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Figure 2: Standard accelerated aging protocol to ensure commercial viability.
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Critical Checkpoints:

Discoloration: As a benzoate derivative with a methoxy group, monitor for yellowing,

especially in high pH media (Soaps).

Hydrolysis: In acidic or basic aqueous bases, the ethyl ester linkage may hydrolyze to 3-

methoxy-4-methylbenzoic acid (odorless solid) and ethanol, causing a loss of fragrance

impact. Recommendation: Maintain pH 5-7.

Safety & Regulatory Guidelines
While specific IFRA standards for Ethyl 3-methoxy-4-methylbenzoate (CAS 86239-03-4) may

not be explicitly listed as a restricted standard in the 51st Amendment, the following "Self-

Validating Safety System" must be applied:

Read-Across Approach: Treat the material with similar caution to Methyl Diantilis or

Isoeugenol derivatives regarding sensitization, though the ester form usually mitigates skin

reactivity compared to free phenols.

Patch Testing: Conduct RIPT (Repeat Insult Patch Test) if used >1% in final leave-on

products.

Maximum Usage Level (Recommended):

Fine Fragrance: Up to 2% (w/w) in concentrate.

Rinse-off (Soap/Shampoo): Up to 5% (w/w).

Candles: Up to 10% (w/w).[1]

Handling:

Store in a cool, dry place under nitrogen (to prevent oxidation of the methoxy group).

Use standard PPE (gloves, goggles) as it is an irritant in pure form.
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(Note: As this is a specialized research molecule, specific application literature is sparse. The

protocols above are derived from standard industry practices for characterizing novel esters.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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